3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 3-bromo-6-chloro-2H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C5H2BrClN4/c6-3-2-1-8-5(7)9-4(2)11-10-3/h1H,(H,8,9,10,11)
• InChI Key: HITNWCAUPNRMES-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NC2=NNC(=C21)Br)Cl
• Molecular Formula: C5H2BrClN4
• DSSTOX Substance ID: DTXSID60681031
• Molecular Weight: 233.45 g/mol
• CAS No.: 944903-06-4

Description

3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound with the linear formula C5H2BrClN4. It has a molecular weight of 233.45. This compound is typically stored in a dry environment at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H2BrClN4/c6-3-2-1-8-5(7)9-4(2)11-10-3/h1H,(H,8,9,10,11). This indicates that the compound contains a pyrazolo[3,4-d]pyrimidine core with bromine and chlorine substituents.

Chemical Reactions Analysis

Pyrimidine derivatives, including this compound, have been studied for their anticancer activity. The structure-activity relationship (SAR) of these compounds has been explored, with modifications to the pyrimidine core leading to different biological activities.

Scientific Research Applications

• Antiviral and Antitumor Activities : Pyrazolo[3,4-d]pyrimidine derivatives, including those related to 3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine, have shown significant antiviral activity against certain viruses like HSV-2 and measles, as well as antitumor activity against leukemia in vitro (Ugarkar et al., 1984).

• Synthesis of New Polyheterocyclic Systems : These compounds have been used as precursors for the construction of new polyheterocyclic ring systems, indicating their versatility in synthesizing complex organic structures with potential pharmaceutical applications (Abdel‐Latif et al., 2019).

• Biological Activity Studies : Additional studies on 3,4-disubstituted pyrazolo[3,4-d]pyrimidine nucleosides have shown that these compounds possess broad-spectrum in vitro antiviral and antitumor activities. This indicates their potential as therapeutic agents in treating various diseases (Cottam et al., 1984).

• Inhibiting Bcr-Abl T315I Mutant : A study focusing on the synthesis and evaluation of pyrazolo[3,4-d]pyrimidines highlighted their activity against the Bcr-Abl T315I mutant, a target in certain types of leukemia. This research underscores the potential of these compounds in targeted cancer therapy (Radi et al., 2013).

• Intermediate for Pharmacologically Active Compounds : The synthesis of 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine demonstrates the use of such compounds as intermediates in creating various pharmacologically active disubstituted pyrimidines (Ogurtsov et al., 2021).

Mechanism of Action

Target of Action

The primary target of 3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression, leading to apoptosis within certain cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell death in tumor cells .

Result of Action

The compound has shown superior cytotoxic activities against certain cell lines . For instance, it has demonstrated significant inhibitory activity with IC50 values in the nanomolar range, indicating its potent anti-proliferative effects .

Safety and Hazards

This compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". The hazard statement H302 indicates that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes if it gets in the eyes (P305+P351+P338).

Future Directions

While specific future directions for 3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine are not available, research into pyrimidine derivatives continues to be a promising area in the development of new anticancer drugs. Further exploration of the structure-activity relationship (SAR) of these compounds could lead to the discovery of more potent and efficacious anticancer drugs.

Biochemical Analysis

Biochemical Properties

3-Bromo-6-chloro-1H-pyrazolo[3,4-d]pyrimidine has been found to interact with various enzymes and proteins. It has been used in the synthesis of new pyrazolo[3,4-d]pyrimidine derivatives, which have been evaluated against leukemia cell lines . These compounds have shown good in vitro anti-proliferative activities, with some being 8-10 times more potent than the BTK inhibitor ibrutinib .

Cellular Effects

The cellular effects of this compound are primarily observed through its derivatives. These derivatives have shown significant inhibitory activity against leukemia cell lines, including L1210, K562, and HL-60 . They influence cell function by inhibiting cell proliferation .

Molecular Mechanism

Its derivatives have been found to inhibit CDK2, a cyclin-dependent kinase involved in cell cycle regulation . These compounds fit well into the CDK2 active site through essential hydrogen bonding with Leu83 .

Temporal Effects in Laboratory Settings

Its derivatives have shown significant inhibitory activity against leukemia cell lines over time .